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Compound of Interest

Compound Name: 4-Tert-octylphenol

Cat. No.: B029142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of 4-tert-octylphenol
(CAS 140-66-9), a compound of significant interest due to its widespread industrial applications

and its classification as an endocrine-disrupting chemical. This document synthesizes critical

data on its physicochemical properties, toxicological profile, and environmental fate, presented

in a clear and accessible format to support research and development activities.

Core Properties of 4-tert-Octylphenol
4-tert-Octylphenol, systematically named 4-(1,1,3,3-tetramethylbutyl)phenol, is a high-

production-volume chemical.[1] It primarily serves as an intermediate in the manufacturing of

phenolic resins, which are extensively used in the rubber industry for tires.[1] Other

applications include its use in the production of surfactants, printing inks, and electrical

insulation varnishes.[1][2]

Physicochemical Data
The physical and chemical properties of 4-tert-octylphenol are crucial for understanding its

environmental transport, bioavailability, and potential for human exposure. A summary of these

key parameters is provided below.
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Property Value Reference

Molecular Formula C₁₄H₂₂O [3]

Molecular Weight 206.32 g/mol

Appearance White flake solid

Melting Point 79-82 °C

Boiling Point 280-283 °C

Vapor Pressure 0.21 Pa at 20°C

Water Solubility 19 mg/L at 22°C

Log Octanol-Water Partition

Coefficient (Log Kow)
4.12

Flash Point 132 - 148.3 °C

Density 0.912 g/cm³

Toxicological Profile
4-tert-Octylphenol is recognized as an endocrine disruptor with estrogenic activity. It can bind

to estrogen receptors, potentially leading to adverse effects on the reproductive system.

Studies have indicated that exposure can result in reduced testicular size and sperm

production in rats. Furthermore, it has been shown to induce apoptosis in neuronal progenitor

cells and disrupt brain development in mice.

Toxicological
Endpoint

Value Species Reference

Oral LD50 >2000 mg/kg b.w. Rat

Oral LD50 3210 mg/kg Mouse

Endocrine Activity

Estrogen receptor

agonist, Androgen

receptor antagonist

In vitro
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Environmental Fate and Biodegradation
4-tert-Octylphenol is not readily biodegradable, although it is considered to be inherently

biodegradable. Its persistence in the environment is a concern, as it has been detected in

various environmental compartments, including surface waters and indoor air. Hydrolysis and

photolysis are considered negligible removal processes in aquatic environments. However,

biodegradation can occur under both aerobic and anaerobic conditions, with the aerobic

degradation rate being significantly higher. Certain degradation products of 4-tert-octylphenol
may be more toxic than the parent compound.

Experimental Protocols
Determination of 4-tert-Octylphenol in Urine by LC-
MS/MS
This method allows for the selective detection of 4-tert-octylphenol in urine samples.

Methodology:

Sample Preparation: Labeled internal standards (¹³C₆-4-tert-octylphenol) are added to the

urine samples.

Enzymatic Hydrolysis: The samples undergo enzymatic hydrolysis to release the analyte

from its conjugated forms.

Solid Phase Extraction (SPE): Online SPE is used for sample clean-up and concentration.

Liquid Chromatography (LC): The analyte is separated using liquid chromatography.

Mass Spectrometry (MS/MS): Detection and quantification are performed using tandem

mass spectrometry. A limit of quantification of 2 µg/L can be achieved with this method.

Determination of 4-tert-Octylphenol in Surface Water by
HPLC-FLD
This protocol outlines a method for quantifying 4-tert-octylphenol in surface water samples.

Methodology:
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Liquid-Liquid Extraction: Target analytes are extracted from water samples using

dichloromethane at a pH of 3.0-3.5.

HPLC-FLD Analysis: The organic extract is analyzed by High-Performance Liquid

Chromatography with Fluorescence Detection (HPLC-FLD).

Column: Zorbax Eclipse XDB C8 column.

Elution: Isocratic elution with a mobile phase of acetonitrile/water (65:35).

Flow Rate: 1.0 mL/min.

Column Temperature: 40°C.
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Caption: Production and major uses of 4-tert-octylphenol.

Experimental Workflow for Water Analysis
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Caption: Workflow for analyzing 4-tert-octylphenol in water.

Endocrine Disruption Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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